Cas no 3194-17-0 (2-Valerylfuran)

• Product Name: 2-Valerylfuran
• CAS No: 3194-17-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00053147
• CID: 84656
• Update Time: 2026-05-14

2-Valerylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Valerylfuran
• 1-(furan-2-yl)pentan-1-one
• 1-(2-FURYL)PENTAN-1-ONE
• 1-furan-2-yl-pentan-1-one
• 2-furyl butyl ketone
• 2-furyl n-butyl ketone
• 2-Pentanoylfuran
• butyl 2-furyl ketone

• MDL： MFCD00053147
• Inchi： InChI=1S/C9H12O2/c1-2-3-5-8(10)9-6-4-7-11-9/h4,6-7H,2-3,5H2,1H3
• InChI Key： HTOZHTBIOGGHDJ-UHFFFAOYSA-N
• SMILES： CCCCC(=O)C1=CC=CO1

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Density: 0.992
• Boiling Point: 224.8 °C at 760 mmHg
• Flash Point: 97 °C
• Refractive Index: 1.4920
• PSA: 30.21000
• LogP: 2.65250
• FEMA: 4192 | 2-PENTANOYLFURAN

2-Valerylfuran Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones

Additional information on 2-Valerylfuran

2-Valerylfuran (CAS No. 3194-17-0): A Versatile Flavor and Fragrance Compound

2-Valerylfuran (CAS No. 3194-17-0), also known as pentylfuran, is an organic compound belonging to the furan family. This unique molecule has gained significant attention in the flavor and fragrance industry due to its distinctive aroma profile and versatile applications. With the growing consumer demand for natural and sustainable ingredients, 2-valerylfuran uses in food additives and perfumery have become a hot topic among researchers and manufacturers alike.

The chemical structure of 2-valerylfuran consists of a furan ring substituted with a valeryl (pentanoyl) group at the 2-position. This molecular arrangement contributes to its characteristic nutty, caramel-like odor, making it particularly valuable in flavor compound formulations. Recent studies in food chemistry research have highlighted its potential as a key component in creating authentic roasted and baked food flavors, especially in plant-based meat alternatives - a rapidly growing market segment.

In the realm of fragrance chemistry, CAS 3194-17-0 serves as an important building block for creating complex scent profiles. Its molecular weight of 138.16 g/mol and boiling point of approximately 198°C make it suitable for various applications in perfumery. The compound's stability and compatibility with other aroma chemicals have been subjects of recent olfactory research studies, particularly in the development of long-lasting personal care products.

The synthesis of 2-valerylfuran typically involves the acylation of furan with valeryl chloride or through other organic synthesis methods. Modern green chemistry approaches are being explored to make its production more sustainable, addressing the industry's push for environmentally friendly processes. These advancements align with current trends in sustainable flavor production and eco-friendly fragrance development.

Market analysis shows increasing demand for 2-valerylfuran suppliers as food and cosmetic industries expand globally. The compound's GRAS (Generally Recognized As Safe) status for certain applications makes it particularly attractive to manufacturers. Recent flavor industry reports indicate growing interest in this compound for creating authentic coffee and nut flavors in both food and beverage applications.

From a technical perspective, 2-valerylfuran properties include good solubility in organic solvents and moderate water solubility. Its vapor pressure and partition coefficient make it suitable for various delivery systems in both food and fragrance applications. These characteristics are frequently discussed in flavor encapsulation technology forums and fragrance delivery system research papers.

Quality control of CAS 3194-17-0 material typically involves gas chromatography analysis to ensure purity and consistency. The compound's stability under different storage conditions is another area of active research, particularly for manufacturers looking to optimize their aroma chemical storage protocols. Recent advancements in analytical techniques have improved detection limits for this compound in complex matrices.

The future outlook for 2-valerylfuran applications appears promising, with potential expansions into new market segments. As consumer preferences shift toward clean-label products and natural flavors, the role of such well-characterized aroma compounds becomes increasingly important. Ongoing research into its flavor enhancement properties and potential synergistic effects with other compounds continues to reveal new possibilities for this versatile molecule.

In regulatory aspects, 2-valerylfuran safety data has been well-documented for its intended uses. Compliance with international standards such as IFRA and FEMA guidelines ensures its acceptance in global markets. The compound's toxicological profile and exposure limits are regularly reviewed as part of flavor ingredient safety assessments, maintaining its position as a valuable tool for flavorists and perfumers worldwide.

For researchers interested in 2-valerylfuran synthesis methods or pentylfuran applications, numerous scientific publications and patents are available. The compound continues to be a subject of interest in food science innovation and fragrance technology development, with new findings regularly published in peer-reviewed journals and presented at industry conferences.